Cas no 20984-82-1 (N,N-Diethyl-3-pyrrolidinamine Dihydrochloride)

• Product Name: N,N-Diethyl-3-pyrrolidinamine Dihydrochloride
• CAS No: 20984-82-1
• MF: C₈H₂₀Cl₂N₂
• MW: 215.163800239563
• CID: 241860
• PubChem ID: 23145980
• Update Time: 2025-11-02

N,N-Diethyl-3-pyrrolidinamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine,N,N-diethyl-, hydrochloride (1:2)
• 3-(Diethylamino)pyrrolidine
• 20984-82-1
• SB47284
• N,N-diethylpyrrolidin-3-amine dihydrochloride
• N,N-diethylpyrrolidin-3-amine;dihydrochloride
• N,N-DIETHYL-3-PYRROLIDINAMINE DIHYDROCHLORIDE
• AKOS015845511
• SCHEMBL3406274
• (S)-3-(Diethylamino)pyrrolidine dihydrochloride
• (R)-3-(Diethylamino)pyrrolidine dihydrochloride
• N,N-Diethyl-3-pyrrolidinamine Dihydrochloride

• Inchi： 1S/C8H18N2.2ClH/c1-3-10(4-2)8-5-6-9-7-8;;/h8-9H,3-7H2,1-2H3;2*1H
• InChI Key： FZJHRPNWBMMLHL-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CC)(CC)C1CNCC1

Computed Properties

• Exact Mass: 142.147
• Monoisotopic Mass: 142.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2

Experimental Properties

• Color/Form: NA
• Density: 0.90
• Boiling Point: 84 °C / 12mmHg
• Flash Point: 69.569 °C

N,N-Diethyl-3-pyrrolidinamine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on N,N-Diethyl-3-pyrrolidinamine Dihydrochloride

Introduction to N,N-Diethyl-3-pyrrolidinamine Dihydrochloride (CAS No. 20984-82-1) in Modern Chemical and Biomedical Research

N,N-Diethyl-3-pyrrolidinamine Dihydrochloride, with the chemical identifier CAS No. 20984-82-1, is a compound of significant interest in the realms of pharmaceutical chemistry and biomedical research. This compound, characterized by its dihydrochloride salt form, has garnered attention due to its structural uniqueness and potential applications in drug development, particularly in the modulation of biological pathways and the synthesis of novel therapeutic agents.

The molecular structure of N,N-Diethyl-3-pyrrolidinamine Dihydrochloride consists of a pyrrolidine core substituted with two ethyl groups at the nitrogen positions, further stabilized by the dihydrochloride salt. This structural configuration imparts specific physicochemical properties that make it a valuable intermediate in organic synthesis and a candidate for further derivatization to produce bioactive molecules. The compound’s solubility profile, thermal stability, and reactivity are key factors that influence its utility in various chemical processes.

In recent years, there has been growing interest in exploring the pharmacological potential of N,N-Diethyl-3-pyrrolidinamine Dihydrochloride. Research studies have begun to uncover its role as a precursor or analog in the development of compounds that target specific enzymatic pathways. For instance, its structural motif has been investigated for its interactions with monoamine oxidase (MAO) inhibitors, which are known for their therapeutic applications in treating neurological disorders such as depression and Parkinson’s disease.

One of the most compelling areas of research involving N,N-Diethyl-3-pyrrolidinamine Dihydrochloride is its potential as a scaffold for antitumor agents. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases involved in cancer cell proliferation. The pyrrolidine ring, a common feature in many bioactive molecules, is particularly noteworthy for its ability to mimic natural substrates and interfere with critical signaling cascades. This has led to investigations into its efficacy as part of combinatorial chemotherapy regimens.

The synthesis of N,N-Diethyl-3-pyrrolidinamine Dihydrochloride is another area where advancements have been made. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These methods often involve multi-step organic transformations, including nucleophilic substitution reactions and acid-base neutralizations, which highlight the compound’s versatility as a synthetic building block.

From a biomedical perspective, the pharmacokinetic properties of N,N-Diethyl-3-pyrrolidinamine Dihydrochloride are under scrutiny to optimize its delivery and efficacy. Researchers are exploring various formulation strategies to enhance bioavailability and target specificity. For example, nanoparticle encapsulation has shown promise in improving the solubility and targeted release of this compound, thereby increasing its therapeutic index.

The regulatory landscape for compounds like N,N-Diethyl-3-pyrrolidinamine Dihydrochloride is also evolving, with increasing emphasis on safety and efficacy assessments before clinical translation. Preclinical studies are essential for understanding potential side effects and interactions with other drugs. These studies often involve in vitro assays using cell lines as well as animal models to evaluate toxicity profiles and pharmacological responses.

The future directions for research on N,N-Diethyl-3-pyrrolidinamine Dihydrochloride are multifaceted. Beyond its applications in oncology, there is potential for exploring its role in neurodegenerative diseases, where modulation of neurotransmitter systems could be beneficial. Additionally, green chemistry approaches are being integrated into its synthesis to minimize environmental impact while maintaining high yields.

In conclusion, N,N-Diethyl-3-pyrrolidinamine Dihydrochloride (CAS No. 20984-82-1) represents a fascinating compound with broad implications in chemical synthesis and biomedical research. Its unique structural features and pharmacological properties make it a valuable candidate for further investigation into therapeutic applications. As research continues to advance, it is likely that new insights into its potential will emerge, further solidifying its importance in the field.